Cas no 77796-20-4 (1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 77796-20-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD00957561
• CID: 550749
• PubChem ID: 583452
• Update Time: 2025-08-04

1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-1-(1-methylethyl)-
• 1-Isopropyl-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-1-(1-methylethyl)- (9CI)
• (+/-)-1-isopropyl-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-1-(1-methylethyl)-
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-1-isopropyl-
• 1-isopropyl-1,2,3,4-tetrahydro-1H-pyrido[3,4-b]indole
• 1-isopropyl-1,2,3,4-tetrahydro-isoquinoline
• AG-G-50975
• Ambcb4002339
• CTK5C4821
• AKOS011660678
• NS-01460
• Isoquinoline,1,2,3,4-tetrahydro-1-(1-methylethyl)-(9ci)
• 1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 1-Isopropyl-1,2,3,4-tetrahydroisoquinoline #
• SCHEMBL1012767
• CS-0231798
• 77796-20-4
• EN300-110022
• CHEMBL282475
• 1-propan-2-yl-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-1-(1-methylethyl)-
• MFCD00957561
• Z979718018
• CDA79620
• BDBM50017027
• DB-287661

• MDL： MFCD00957561
• Inchi： 1S/C12H17N/c1-9(2)12-11-6-4-3-5-10(11)7-8-13-12/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： ZGSAVXFMPOZYTJ-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C(C)C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 77796-20-4)

1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 77796-20-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Isoquinuclidine, is a member of the tetrahydroisoquinoline family and exhibits a unique combination of structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline consists of a tetrahydroisoquinoline core with an isopropyl substituent at the 1-position. This specific arrangement confers the molecule with distinct chemical and biological activities. The tetrahydroisoquinoline scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the isopropyl group further modulates these interactions, enhancing the compound's potential therapeutic applications.

Recent research has highlighted the potential of 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline in several therapeutic areas. One notable area of interest is its role as a potential analgesic agent. Studies have shown that this compound can effectively modulate pain pathways by interacting with specific receptors in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline exhibits potent analgesic activity in animal models of pain without causing significant side effects.

In addition to its analgesic properties, 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit key inflammatory mediators such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. A study published in the Inflammation Research journal reported that 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline significantly reduced inflammation in both in vitro and in vivo models.

The neuroprotective properties of 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis. A study published in the Nature Communications journal demonstrated that treatment with 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline improved cognitive function and reduced neuroinflammation in animal models of Alzheimer's disease.

Beyond its therapeutic applications, 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline has also been studied for its potential use as a chemical intermediate in the synthesis of other bioactive compounds. The tetrahydroisoquinoline scaffold serves as a versatile building block for the development of novel drugs and pharmaceuticals. Researchers have utilized this compound to synthesize a range of derivatives with enhanced biological activities and improved pharmacokinetic properties. A review article published in the Bioorganic & Medicinal Chemistry Letters journal highlighted several successful examples of such derivatization strategies.

The synthesis of 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline involves several well-established chemical reactions. One common approach involves the Pictet-Spengler reaction followed by reduction steps to form the tetrahydroisoquinoline core. The isopropyl group can be introduced through subsequent alkylation reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 1-(Propan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 77796-20-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.